Cas no 159419-35-9 (methyl (3R)-3-hydroxy-5-methylhexanoate)
methyl (3R)-3-hydroxy-5-methylhexanoate Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 3-hydroxy-5-methyl-, methyl ester, (3R)-
- (R)-3-Hydroxy-5-methylhexanoic acid methyl ester
- methyl (3R)-3-hydroxy-5-methylhexanoate
-
- Inchi: 1S/C8H16O3/c1-6(2)4-7(9)5-8(10)11-3/h6-7,9H,4-5H2,1-3H3/t7-/m1/s1
- InChI Key: SFJDGEXPYKDGTD-SSDOTTSWSA-N
- SMILES: O[C@@H](CC(=O)OC)CC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 121
- XLogP3: 1.1
- Topological Polar Surface Area: 46.5
methyl (3R)-3-hydroxy-5-methylhexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1840156-1g |
methyl (3R)-3-hydroxy-5-methylhexanoate |
159419-35-9 | 1g |
$1658.0 | 2023-09-19 | ||
| Enamine | EN300-1840156-5g |
methyl (3R)-3-hydroxy-5-methylhexanoate |
159419-35-9 | 5g |
$4806.0 | 2023-09-19 | ||
| Enamine | EN300-1840156-10g |
methyl (3R)-3-hydroxy-5-methylhexanoate |
159419-35-9 | 10g |
$7128.0 | 2023-09-19 | ||
| Enamine | EN300-1840156-0.05g |
methyl (3R)-3-hydroxy-5-methylhexanoate |
159419-35-9 | 0.05g |
$1393.0 | 2023-09-19 | ||
| Enamine | EN300-1840156-0.1g |
methyl (3R)-3-hydroxy-5-methylhexanoate |
159419-35-9 | 0.1g |
$1459.0 | 2023-09-19 | ||
| Enamine | EN300-1840156-0.25g |
methyl (3R)-3-hydroxy-5-methylhexanoate |
159419-35-9 | 0.25g |
$1525.0 | 2023-09-19 | ||
| Enamine | EN300-1840156-0.5g |
methyl (3R)-3-hydroxy-5-methylhexanoate |
159419-35-9 | 0.5g |
$1591.0 | 2023-09-19 | ||
| Enamine | EN300-1840156-1.0g |
methyl (3R)-3-hydroxy-5-methylhexanoate |
159419-35-9 | 1g |
$1658.0 | 2023-06-02 | ||
| Enamine | EN300-1840156-2.5g |
methyl (3R)-3-hydroxy-5-methylhexanoate |
159419-35-9 | 2.5g |
$3249.0 | 2023-09-19 | ||
| Enamine | EN300-1840156-5.0g |
methyl (3R)-3-hydroxy-5-methylhexanoate |
159419-35-9 | 5g |
$4806.0 | 2023-06-02 |
methyl (3R)-3-hydroxy-5-methylhexanoate Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on methyl (3R)-3-hydroxy-5-methylhexanoate
Methyl (3R)-3-hydroxy-5-methylhexanoate (CAS No. 159419-35-9): A Comprehensive Overview
Methyl (3R)-3-hydroxy-5-methylhexanoate, identified by its CAS number 159419-35-9, is a compound of significant interest in the field of chemobiology and pharmaceutical research. This organic ester, characterized by its specific stereochemistry and functional groups, has garnered attention due to its potential applications in drug development, biochemical pathways, and synthetic chemistry. The compound's unique structure, featuring a chiral center and hydroxyl group, makes it a valuable candidate for exploring novel therapeutic strategies.
The molecular formula of methyl (3R)-3-hydroxy-5-methylhexanoate is C8H16O3, reflecting its composition of eight carbon atoms, sixteen hydrogen atoms, and three oxygen atoms. The presence of a hydroxyl group (-OH) at the third carbon position and a methyl group (-CH3) at the fifth carbon position contributes to its complex reactivity and biological significance. This stereochemistry, specifically the (3R) configuration, is crucial for its interaction with biological targets and its potential role in metabolic processes.
In recent years, the study of chiral compounds has seen significant advancements, particularly in understanding their role in biological systems. Methyl (3R)-3-hydroxy-5-methylhexanoate has been investigated for its potential as a building block in the synthesis of more complex molecules. Its structural features make it a suitable precursor for creating enantiomerically pure compounds, which are often required in pharmaceutical applications to ensure optimal efficacy and minimal side effects.
One of the most promising areas of research involving methyl (3R)-3-hydroxy-5-methylhexanoate is its application in drug discovery. The compound's ability to mimic or interfere with natural biomolecules has led to its exploration as a potential lead compound in the development of new therapeutic agents. For instance, researchers have been studying its interactions with enzymes and receptors, aiming to identify novel mechanisms for treating various diseases. The stereochemical purity of this compound is particularly important in such studies, as even small deviations can significantly alter its biological activity.
The synthesis of methyl (3R)-3-hydroxy-5-methylhexanoate presents unique challenges due to its chiral center. Traditional synthetic routes often require careful optimization to achieve high enantiomeric excess and yield. Advances in catalytic methods, such as asymmetric hydrogenation and enzymatic resolution, have made it possible to produce this compound with greater efficiency and precision. These techniques not only improve the scalability of production but also enhance the overall quality of the final product.
Recent studies have also highlighted the role of methyl (3R)-3-hydroxy-5-methylhexanoate in understanding metabolic pathways. Its structural similarity to certain intermediates found in natural biosynthesis suggests that it could serve as a probe for investigating metabolic fluxes and enzyme function. By incorporating this compound into experimental systems, researchers can gain insights into how these pathways operate and identify potential targets for therapeutic intervention.
The pharmacological properties of methyl (3R)-3-hydroxy-5-methylhexanoate are another area of active investigation. Preliminary studies have shown that this compound exhibits certain pharmacokinetic characteristics that make it attractive for drug development. Its moderate solubility in both water and organic solvents allows for versatile formulation strategies, while its stability under various conditions ensures compatibility with different storage and transportation requirements. These attributes are critical for ensuring that the compound remains effective throughout its intended use.
In conclusion, methyl (3R)-3-hydroxy-5-methylhexanoate (CAS No. 159419-35-9) is a multifaceted compound with significant potential in chemobiology and pharmaceutical research. Its unique stereochemistry, functional groups, and synthetic accessibility make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in the development of innovative treatments for various diseases.
159419-35-9 (methyl (3R)-3-hydroxy-5-methylhexanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)